Cas no 103541-12-4 (methyl 2-(2-amino-4,5-dihydro-1,3-thiazol-4-yl)acetate)

• Product Name: methyl 2-(2-amino-4,5-dihydro-1,3-thiazol-4-yl)acetate
• CAS No: 103541-12-4
• MF: C₆H₁₀N₂O₂S
• MW: 174.220799922943
• MDL: MFCD02656566
• CID: 4568851
• PubChem ID: 13590071
• Update Time: 2024-03-01

methyl 2-(2-amino-4,5-dihydro-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-amino-4,5-dihydro-1,3-thiazol-4-yl)acetate
• 4-Thiazoleacetic acid, 2-amino-4,5-dihydro-, methyl ester

• MDL： MFCD02656566
• Inchi： 1S/C6H10N2O2S/c1-10-5(9)2-4-3-11-6(7)8-4/h4H,2-3H2,1H3,(H2,7,8)
• InChI Key： NCZBJXRNJWSONM-UHFFFAOYSA-N
• SMILES： S1CC(CC(OC)=O)N=C1N

Computed Properties

• Exact Mass: 174.04629874g/mol
• Monoisotopic Mass: 174.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines